Cas no 1220020-84-7 (3-Piperidinyl tetrahydro-2H-pyran-4-carboxylatehydrochloride)

• Product Name: 3-Piperidinyl tetrahydro-2H-pyran-4-carboxylatehydrochloride
• CAS No: 1220020-84-7
• MF: C₁₁H₂₀ClNO₃
• MW: 249.734402656555
• CID: 1068961
• PubChem ID: 56829492
• Update Time: 2025-11-02

3-Piperidinyl tetrahydro-2H-pyran-4-carboxylatehydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinyl tetrahydro-2H-pyran-4-carboxylate hydrochloride
• 3-Piperidinyl tetrahydro-2H-pyran-4-carboxylatehydrochloride
• A909808
• AKOS015848766
• Piperidin-3-yltetrahydro-2H-pyran-4-carboxylatehydrochloride
• piperidin-3-yl oxane-4-carboxylate;hydrochloride
• 1220020-84-7
• Piperidin-3-yl tetrahydro-2H-pyran-4-carboxylate hydrochloride

• MDL： MFCD13559741
• Inchi： 1S/C11H19NO3.ClH/c13-11(9-3-6-14-7-4-9)15-10-2-1-5-12-8-10;/h9-10,12H,1-8H2;1H
• InChI Key： PYKAFXUKGXGOOJ-UHFFFAOYSA-N
• SMILES： Cl.O(C(C1CCOCC1)=O)C1CNCCC1

Computed Properties

• Exact Mass: 249.1131712g/mol
• Monoisotopic Mass: 249.1131712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6Ų

3-Piperidinyl tetrahydro-2H-pyran-4-carboxylatehydrochloride Security Information

• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 3-Piperidinyl tetrahydro-2H-pyran-4-carboxylatehydrochloride

Comprehensive Guide to 3-Piperidinyl tetrahydro-2H-pyran-4-carboxylate hydrochloride (CAS No. 1220020-84-7)

3-Piperidinyl tetrahydro-2H-pyran-4-carboxylate hydrochloride (CAS No. 1220020-84-7) is a specialized organic compound with significant potential in pharmaceutical and chemical research. This compound, featuring a piperidine and tetrahydropyran hybrid structure, has garnered attention due to its unique chemical properties and applications in drug discovery. Researchers are increasingly exploring its role in modulating biological targets, making it a subject of interest in modern medicinal chemistry.

The molecular structure of 3-Piperidinyl tetrahydro-2H-pyran-4-carboxylate hydrochloride combines a piperidine ring with a tetrahydropyran carboxylate moiety, offering versatile reactivity. This hybrid architecture is particularly valuable in designing bioactive molecules, as it can interact with various enzymes and receptors. The hydrochloride salt form enhances its solubility, making it suitable for experimental studies and formulation development. Recent trends in AI-driven drug discovery have highlighted the importance of such heterocyclic compounds in virtual screening and lead optimization.

In pharmaceutical applications, CAS 1220020-84-7 is investigated for its potential as a building block in central nervous system (CNS) drug development. The piperidine-tetrahydropyran scaffold is known to penetrate the blood-brain barrier, a critical factor for treating neurological disorders. With the growing demand for neurotherapeutic agents, this compound's relevance continues to rise. Additionally, its structural features align with current research on GPCR-targeted therapies, a hot topic in precision medicine.

The synthesis of 3-Piperidinyl tetrahydro-2H-pyran-4-carboxylate hydrochloride typically involves multi-step organic reactions, including cyclization and esterification processes. Advanced techniques like flow chemistry and catalytic hydrogenation are often employed to improve yield and purity—key concerns for researchers searching for high-quality chemical intermediates. Analytical characterization using NMR, HPLC, and mass spectrometry ensures compliance with research-grade standards.

From a market perspective, the demand for CAS 1220020-84-7 correlates with the expansion of contract research organizations (CROs) and pharmaceutical outsourcing. As companies seek cost-effective drug discovery solutions, this compound's role as a versatile synthon becomes increasingly valuable. Regulatory guidelines emphasize proper handling and documentation, though it remains non-controlled under current chemical inventories.

Environmental and safety profiles of 3-Piperidinyl tetrahydro-2H-pyran-4-carboxylate hydrochloride align with standard laboratory protocols. While not classified as hazardous, researchers prioritize green chemistry principles during synthesis—a trend reflecting the industry's shift toward sustainable pharmaceutical manufacturing. Proper storage conditions (typically 2-8°C in airtight containers) maintain stability for long-term use.

Future research directions for 1220020-84-7 may explore its utility in proteolysis-targeting chimeras (PROTACs) or covalent inhibitor design—two cutting-edge areas in drug development. The compound's hydrogen bond acceptor/donor capacity and sp3-rich character make it attractive for addressing challenges in drug bioavailability and selectivity.

For researchers sourcing 3-Piperidinyl tetrahydro-2H-pyran-4-carboxylate hydrochloride, verifying CAS registry authenticity and supplier certifications is essential. The compound's pricing reflects its high purity grade (typically ≥95%) and custom synthesis options. Analytical certificates with chromatographic data and spectroscopic confirmation are industry expectations.

In conclusion, CAS 1220020-84-7 represents an important chemical tool bridging medicinal chemistry and pharmacological research. Its structural complexity and functional group arrangement offer diverse opportunities in small molecule drug design, particularly for challenging targets. As computational methods like molecular docking advance, the strategic value of such heterocyclic building blocks will likely grow in the next decade.